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Introduction

Peroxynitric acid (HO₂NO₂), also known as PNA, is a significant, albeit transient, molecule in

atmospheric chemistry. Formed from the association of hydroperoxyl radicals (HO₂) and

nitrogen dioxide (NO₂), it serves as a crucial reservoir for both HOx (OH + HO₂) and NOx (NO

+ NO₂) radical families.[1][2] These radicals are central to the chemical processes that govern

the formation and depletion of tropospheric ozone and the overall oxidative capacity of the

atmosphere.[1][3] This technical guide provides a comprehensive overview of the formation,

decomposition, and atmospheric significance of peroxynitric acid, with a focus on quantitative

data and experimental methodologies.

The Dual Role of Peroxynitric Acid: A Reservoir for
HOx and NOx
Peroxynitric acid's importance lies in its ability to sequester highly reactive HO₂ and NO₂

radicals, transporting them to different atmospheric regions before releasing them. This

reservoir effect is particularly significant in the cold upper troposphere and lower stratosphere,

where the thermal decomposition of PNA is slow, allowing for long-range transport.[4][5] The

balance between the formation and loss of PNA directly influences the concentrations of HOx

and NOx, thereby impacting ozone production and the lifetimes of various atmospheric

pollutants.[1]
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The primary formation pathway for peroxynitric acid is the termolecular association reaction of

the hydroperoxyl radical (HO₂) with nitrogen dioxide (NO₂):

HO₂ + NO₂ + M ⇌ HO₂NO₂ + M[1][6]

where M is a third body, such as N₂ or O₂, that stabilizes the newly formed HO₂NO₂ molecule.

The principal atmospheric loss processes for peroxynitric acid include:

Thermal Decomposition: The reverse of the formation reaction, this is a significant loss

pathway, particularly at the higher temperatures found in the lower troposphere.[4][5]

Photodissociation: PNA can be broken down by ultraviolet and visible/near-infrared radiation.

[4][5]

Reaction with the Hydroxyl Radical (OH): This reaction represents a sink for both PNA and

the highly reactive OH radical.[2][4][5]

The lifetime of peroxynitric acid is highly dependent on altitude and temperature, ranging from

hours in the warmer lower troposphere to days or even weeks in the colder upper troposphere

and lower stratosphere.[4][5]

Quantitative Data: Kinetics and Thermodynamics
The following tables summarize key quantitative data related to the formation and

decomposition of peroxynitric acid, compiled from various experimental studies.

Table 1: Formation and Thermal Decomposition Rate Constants for HO₂NO₂
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Reaction
Rate Constant
(k)

Temperature
(K)

Pressure (Torr) Reference

HO₂ + NO₂ + M

→ HO₂NO₂ + M

(Formation)

(1.56 ± 0.05) ×

10⁻¹² cm³

molecule⁻¹ s⁻¹

(in dry air)

298 760 (1 atm) [7]

HO₂NO₂ + M →

HO₂ + NO₂ + M

(Decomposition)

Varies with

temperature and

pressure. See

Arrhenius

parameters in

Table 2.

331 - 350 25 and 50 (N₂) [4][5][8]

HOONO₂ (aq) →

HO₂ + NO₂

(Aqueous

Decomposition)

k = (5.27 ± 0.15)

× 10¹⁷ s⁻¹

exp(-110.1 ± 1.3

kJ mol⁻¹/RT)

278 - 298 N/A [9]

Table 2: Thermodynamic Data for Peroxynitric Acid

Parameter Value Reference

Standard Enthalpy of

Formation (ΔfH°₂₉₈ K)
-12.6 ± 1.0 kcal mol⁻¹ [2][4][5][8]

Standard Enthalpy of Reaction

(ΔrH°₂₉₈ K) for HO₂ + NO₂ ⇌

HO₂NO₂

-24.0 ± 0.5 kcal mol⁻¹ [4][5][8]

Standard Heat of Formation of

HOONO₂(aq) at 25 °C
-111 ± 2 kJ mol⁻¹ [9]

Henry's Law Constant at 25 °C 12600 ± 4700 M atm⁻¹ [9]

Experimental Protocols
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The characterization of peroxynitric acid's atmospheric role relies on sophisticated

experimental techniques for its synthesis, detection, and the measurement of its reaction

kinetics.

Synthesis of Peroxynitric Acid
A common laboratory method for the synthesis of PNA involves the reaction of hydrogen

peroxide (H₂O₂) with nitric acid (HNO₃) or dinitrogen pentoxide (N₂O₅). A newer gas-phase

synthesis has also been developed, which includes a purification step to remove impurities.[3]

Detection of Peroxynitric Acid
Chemical Ionization Mass Spectrometry (CIMS): This is a highly sensitive and selective method

for the in-situ measurement of atmospheric PNA.[1][10] The technique utilizes a reagent ion,

such as CF₃O⁻ or I⁻, which reacts with PNA to form a product ion that is then detected by a

mass spectrometer.[1][11]

Experimental Workflow for CIMS Detection:

Ambient air is drawn into a flow tube reactor.

A reagent ion (e.g., I⁻) is introduced into the flow tube.

The reagent ion reacts with PNA to form a specific product ion (e.g., I·HO₂NO₂⁻).

The ions are sampled into a mass spectrometer for detection and quantification.

Kinetic Studies
Laser Flash Photolysis - Laser-Induced Fluorescence (LFP-LIF): This technique is used to

measure the rate coefficients of reactions involving radicals like OH.

Experimental Protocol for OH + HO₂NO₂ Reaction Kinetics:

A gaseous mixture containing a precursor for OH radicals (e.g., O₃ in the presence of

water vapor) and a known concentration of HO₂NO₂ is prepared in a reaction cell.

A pulsed laser (the "photolysis" laser) is used to generate OH radicals.
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A second laser (the "probe" laser) is tuned to an absorption line of the OH radical, causing

it to fluoresce.

The fluorescence signal is detected by a photomultiplier tube. The decay of the

fluorescence signal over time is monitored to determine the rate of the reaction between

OH and HO₂NO₂.[7]

Flow Tube Reactors: These are used to study the kinetics of gas-phase reactions under

controlled conditions of temperature, pressure, and reactant concentrations. For PNA thermal

decomposition studies, a known concentration of PNA is passed through a heated flow tube,

and the concentrations of the reactants and products are monitored at the exit.[4]

Visualizations: Chemical Pathways and
Experimental Setups
The following diagrams, generated using the DOT language, illustrate key processes related to

peroxynitric acid.
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Click to download full resolution via product page

Caption: Formation and decomposition pathways of peroxynitric acid.
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Caption: Workflow for the detection of peroxynitric acid using CIMS.

Conclusion
Peroxynitric acid plays a pivotal, though complex, role in atmospheric chemistry by acting as

a temporary reservoir for the key radical species HOx and NOx. Its formation and

decomposition are intricately linked to temperature, pressure, and solar radiation, making its

impact on atmospheric composition highly variable in space and time. Understanding the

kinetics and thermodynamics of PNA is essential for accurately modeling tropospheric ozone

production and the overall oxidative capacity of the atmosphere. The experimental techniques

outlined in this guide are crucial for obtaining the high-quality data needed to refine these

models and improve our predictive capabilities regarding air quality and climate. The continued

investigation into the chemistry of peroxynitric acid will undoubtedly yield further insights into

the intricate workings of our atmosphere.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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